2-Nitro-9,10-dihydrophenanthrene
Cat. No. B8759476
M. Wt: 225.24 g/mol
InChI Key: IMIZVPSPWHGFCM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08822041B2
Procedure details
Under an argon atmosphere, 225 g of 2-nitro-9,10-dihydrophenanthrene, 227 g of 2,3-dichloro-5,6-dicyano-p-benzoquinone, and 2.4 L of 1,4-dioxane were added, and then the mixture was stirred for 24 hours under heating reflux. After having been cooled to room temperature, the reaction solution was concentrated. The residue was purified by silica gel column chromatography, and was then washed with methanol. Thus, 134 g of a white crystal were obtained (in 60% yield).
Name
Yield
60%
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:17]=[CH:16][C:15]2[C:14]3[C:9](=[CH:10][CH:11]=[CH:12][CH:13]=3)[CH2:8][CH2:7][C:6]=2[CH:5]=1)([O-:3])=[O:2].ClC1C(=O)C(C#N)=C(C#N)C(=O)C=1Cl>O1CCOCC1>[N+:1]([C:4]1[CH:17]=[CH:16][C:15]2[C:14]3[C:9](=[CH:10][CH:11]=[CH:12][CH:13]=3)[CH:8]=[CH:7][C:6]=2[CH:5]=1)([O-:3])=[O:2]
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Inputs
Step One
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Name
|
|
|
Quantity
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225 g
|
|
Type
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reactant
|
|
Smiles
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[N+](=O)([O-])C1=CC=2CCC3=CC=CC=C3C2C=C1
|
|
Name
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|
|
Quantity
|
227 g
|
|
Type
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reactant
|
|
Smiles
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ClC=1C(C(=C(C(C1Cl)=O)C#N)C#N)=O
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Name
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|
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Quantity
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2.4 L
|
|
Type
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solvent
|
|
Smiles
|
O1CCOCC1
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
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the mixture was stirred for 24 hours
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|
Rate
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UNSPECIFIED
|
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RPM
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0
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Other
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Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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under heating
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TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
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reflux
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
the reaction solution was concentrated
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The residue was purified by silica gel column chromatography
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WASH
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Type
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WASH
|
|
Details
|
was then washed with methanol
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Outcomes
Product
Details
Reaction Time |
24 h |
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Name
|
|
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Type
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product
|
|
Smiles
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[N+](=O)([O-])C1=CC=2C=CC3=CC=CC=C3C2C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 134 g | |
| YIELD: PERCENTYIELD | 60% | |
| YIELD: CALCULATEDPERCENTYIELD | 60.1% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
